![molecular formula C18H16FN3O B2781546 2-fluoro-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide CAS No. 2034511-93-6](/img/structure/B2781546.png)
2-fluoro-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-fluoro-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H16FN3O and its molecular weight is 309.344. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Design and Synthesis of GyrB Inhibitors
A study by Jeankumar et al. (2013) developed a series of compounds targeting the GyrB ATPase of Mycobacterium tuberculosis, demonstrating the potential of such molecules in antituberculosis therapy. Although not directly mentioning 2-fluoro-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide, this research highlights the significance of related structures in designing novel therapeutics against bacterial infections. The promising compound from their study, ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate, showed activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, underscoring the therapeutic potential of fluorinated compounds in infectious diseases (V. U. Jeankumar et al., 2013).
Antiavian Influenza Virus Activity
Hebishy et al. (2020) explored the synthesis of benzamide-based 5-aminopyrazoles and their derivatives, demonstrating remarkable antiviral activities against the H5N1 subtype of the avian influenza virus. This research underscores the potential of fluorinated benzamide derivatives in the development of antiviral agents, suggesting that compounds like this compound could play a crucial role in combating viral infections (A. Hebishy, Hagar T. Salama, G. Elgemeie, 2020).
Fluorine-18 Labeling for PET Imaging
Lang et al. (1999) synthesized fluorine-18 labeled derivatives for PET imaging, focusing on serotonin 1A antagonists. This research highlights the application of fluorinated compounds in the development of imaging agents for neurological studies. Such endeavors underscore the versatility of fluorinated benzamides in medicinal chemistry, particularly in the synthesis of radiotracers for diagnostic imaging (Lixin Lang et al., 1999).
Development of Fluorinated Heterocycles
Shi et al. (1996) employed 2-fluoroacrylic building blocks for the synthesis of various fluorinated heterocyclic compounds. This study illustrates the utility of fluorinated compounds in organic synthesis, enabling the creation of diverse heterocyclic structures with potential applications in medicinal chemistry and material science (G. Shi, Qian Wang, M. Schlosser, 1996).
Properties
IUPAC Name |
2-fluoro-N-[2-(4-phenylpyrazol-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O/c19-17-9-5-4-8-16(17)18(23)20-10-11-22-13-15(12-21-22)14-6-2-1-3-7-14/h1-9,12-13H,10-11H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEOSMBYTRMGHTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN(N=C2)CCNC(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.